molecular formula C16H14N4O4 B5796151 4-(2-{oxo[(2-pyridinylmethyl)amino]acetyl}carbonohydrazonoyl)benzoic acid

4-(2-{oxo[(2-pyridinylmethyl)amino]acetyl}carbonohydrazonoyl)benzoic acid

Cat. No. B5796151
M. Wt: 326.31 g/mol
InChI Key: UIUYXHNQXAOJIY-DJKKODMXSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-{oxo[(2-pyridinylmethyl)amino]acetyl}carbonohydrazonoyl)benzoic acid, also known as OPC-31260, is a chemical compound that has been extensively studied for its potential therapeutic applications. This molecule belongs to the class of hydrazinobenzoic acids and has been shown to possess a range of biological activities.

Mechanism of Action

The mechanism of action of 4-(2-{oxo[(2-pyridinylmethyl)amino]acetyl}carbonohydrazonoyl)benzoic acid is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of 5-lipoxygenase (5-LOX), which is an enzyme involved in the production of leukotrienes, which are inflammatory mediators.
Biochemical and Physiological Effects:
4-(2-{oxo[(2-pyridinylmethyl)amino]acetyl}carbonohydrazonoyl)benzoic acid has been shown to possess a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and leukotrienes. It has also been shown to reduce oxidative stress and increase the levels of antioxidant enzymes. 4-(2-{oxo[(2-pyridinylmethyl)amino]acetyl}carbonohydrazonoyl)benzoic acid has been shown to improve cognitive function and reduce the progression of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-(2-{oxo[(2-pyridinylmethyl)amino]acetyl}carbonohydrazonoyl)benzoic acid has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high purity and high yield. It has been extensively studied for its biological activities and has been shown to possess a range of therapeutic applications. However, there are limitations to the use of 4-(2-{oxo[(2-pyridinylmethyl)amino]acetyl}carbonohydrazonoyl)benzoic acid in lab experiments. It is a relatively new compound, and its long-term effects are not fully understood. Further research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 4-(2-{oxo[(2-pyridinylmethyl)amino]acetyl}carbonohydrazonoyl)benzoic acid. Further research is needed to determine its safety and efficacy in humans. It has potential therapeutic applications in various diseases, and further research is needed to determine its optimal dosage and treatment duration. The development of new analogs of 4-(2-{oxo[(2-pyridinylmethyl)amino]acetyl}carbonohydrazonoyl)benzoic acid may also lead to the discovery of more potent and selective compounds for the treatment of various diseases. Additionally, the study of the mechanism of action of 4-(2-{oxo[(2-pyridinylmethyl)amino]acetyl}carbonohydrazonoyl)benzoic acid may lead to the discovery of new targets for the treatment of inflammatory and neurodegenerative diseases.

Synthesis Methods

The synthesis of 4-(2-{oxo[(2-pyridinylmethyl)amino]acetyl}carbonohydrazonoyl)benzoic acid involves the reaction of 4-aminobenzoic acid with 2-pyridinemethanol and acetic anhydride to form the intermediate compound, which is then reacted with hydrazine hydrate to yield 4-(2-{oxo[(2-pyridinylmethyl)amino]acetyl}carbonohydrazonoyl)benzoic acid. This method has been optimized to yield high purity and high yield of 4-(2-{oxo[(2-pyridinylmethyl)amino]acetyl}carbonohydrazonoyl)benzoic acid.

Scientific Research Applications

4-(2-{oxo[(2-pyridinylmethyl)amino]acetyl}carbonohydrazonoyl)benzoic acid has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to possess anti-inflammatory, anti-tumor, and anti-oxidant properties. 4-(2-{oxo[(2-pyridinylmethyl)amino]acetyl}carbonohydrazonoyl)benzoic acid has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis. It has also been studied for its potential use in cancer therapy.

properties

IUPAC Name

4-[(E)-[[2-oxo-2-(pyridin-2-ylmethylamino)acetyl]hydrazinylidene]methyl]benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14N4O4/c21-14(18-10-13-3-1-2-8-17-13)15(22)20-19-9-11-4-6-12(7-5-11)16(23)24/h1-9H,10H2,(H,18,21)(H,20,22)(H,23,24)/b19-9+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UIUYXHNQXAOJIY-DJKKODMXSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=NC(=C1)CNC(=O)C(=O)NN=CC2=CC=C(C=C2)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=NC(=C1)CNC(=O)C(=O)N/N=C/C2=CC=C(C=C2)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

326.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[(E)-[[2-oxo-2-(pyridin-2-ylmethylamino)acetyl]hydrazinylidene]methyl]benzoic acid

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